molecular formula C5H6BrNOS B8648480 2-Bromo-5-(methoxymethyl)thiazole CAS No. 687636-94-8

2-Bromo-5-(methoxymethyl)thiazole

Cat. No. B8648480
CAS RN: 687636-94-8
M. Wt: 208.08 g/mol
InChI Key: ZUPJLZIMMUBGDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-5-(methoxymethyl)thiazole is a useful research compound. Its molecular formula is C5H6BrNOS and its molecular weight is 208.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Bromo-5-(methoxymethyl)thiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Bromo-5-(methoxymethyl)thiazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

687636-94-8

Molecular Formula

C5H6BrNOS

Molecular Weight

208.08 g/mol

IUPAC Name

2-bromo-5-(methoxymethyl)-1,3-thiazole

InChI

InChI=1S/C5H6BrNOS/c1-8-3-4-2-7-5(6)9-4/h2H,3H2,1H3

InChI Key

ZUPJLZIMMUBGDT-UHFFFAOYSA-N

Canonical SMILES

COCC1=CN=C(S1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of (2-bromothiazol-5-yl)methanol (WO 2009/077990, p. 92) (1.19 g, 6.11 mmol) in CH2Cl2 (4.0 mL) was treated with MeI (0.46 mL, 7.33 mmol) followed by Ag2O (2.12 g, 9.16 mmol) and the resulting mixture (protected form light) was stirred overnight at 40° C. The reaction mixture was filtered and the solvent was removed under reduced pressure. Purification of the residue by FC (7:3 hept-EA) gave the title compound as a colorless oil: TLC: rf (7:3 hept-EA)=0.33. LC-MS-conditions 07: tR=0.66 min, [M+H]+=209.93.
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1.19 g
Type
reactant
Reaction Step Two
Name
Quantity
0.46 mL
Type
reactant
Reaction Step Two
Quantity
4 mL
Type
solvent
Reaction Step Two
[Compound]
Name
Ag2O
Quantity
2.12 g
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.